Desmethyl Bosentan
Desmethyl Bosentan
Desmethyl Bosentan is a metabolite of Bosentan.
Brand Name:
Vulcanchem
CAS No.:
253688-61-8
VCID:
VC0193190
InChI:
InChI=1S/C26H27N5O6S/c1-26(2,3)17-9-11-18(12-10-17)38(34,35)31-22-21(37-20-8-5-4-7-19(20)33)25(36-16-15-32)30-24(29-22)23-27-13-6-14-28-23/h4-14,32-33H,15-16H2,1-3H3,(H,29,30,31)
SMILES:
CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)OCCO)OC4=CC=CC=C4O
Molecular Formula:
C26H27N5O6S
Molecular Weight:
537.6 g/mol
Desmethyl Bosentan
CAS No.: 253688-61-8
Impurities
VCID: VC0193190
Molecular Formula: C26H27N5O6S
Molecular Weight: 537.6 g/mol
Purity: > 95%
| CAS No. | 253688-61-8 |
|---|---|
| Product Name | Desmethyl Bosentan |
| Molecular Formula | C26H27N5O6S |
| Molecular Weight | 537.6 g/mol |
| IUPAC Name | 4-tert-butyl-N-[6-(2-hydroxyethoxy)-5-(2-hydroxyphenoxy)-2-pyrimidin-2-ylpyrimidin-4-yl]benzenesulfonamide |
| Standard InChI | InChI=1S/C26H27N5O6S/c1-26(2,3)17-9-11-18(12-10-17)38(34,35)31-22-21(37-20-8-5-4-7-19(20)33)25(36-16-15-32)30-24(29-22)23-27-13-6-14-28-23/h4-14,32-33H,15-16H2,1-3H3,(H,29,30,31) |
| Standard InChIKey | STTLKJGYAWXIPP-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)OCCO)OC4=CC=CC=C4O |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=NC(=N2)C3=NC=CC=N3)OCCO)OC4=CC=CC=C4O |
| Appearance | Green-Yellowish Solid |
| Melting Point | 125-132°C |
| Description | Desmethyl Bosentan is a metabolite of Bosentan. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-(1,1-Dimethylethyl)-N-[6-(2-hydroxyethoxy)-5-(2-hydroxyphenoxy)[2,2’-bipyrimidin]-4-yl]benzenesulfonamide; Ro 47-8634 |
| PubChem Compound | 6426756 |
| Last Modified | Nov 11 2021 |
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